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Chemical Profile and Role in Analysis

Albendazole sulfone-d7 is a deuterium-labeled version of Albendazole sulfone, which is a metabolite of the

anthelmintic drug Albendazole [1] [2]. The table below summarizes its core characteristics:

Attribute Description

Core Identity Deuterium-labeled Albendazole sulfone (internal standard) [1].

Molecular Weight 304.37 g/mol [1].

Molecular Formula C₁₂H₈D₇N₃O₄S [1].

Biological Role Metabolite of Albendazole; exhibits anti-parasite effects [1].

Analytical
Application

Used as an internal standard for quantitative analysis by LC-MS/MS, GC-MS,
or NMR [1].

Albendazole sulfone is a key metabolite in the body's processing of Albendazole. The deuterated form

(Albendazole sulfone-d7) is chemically almost identical but has a slightly higher molecular weight,

allowing mass spectrometers to distinguish it from the natural form. It is added in a known amount to

samples to correct for losses during preparation and instrument variability [1] [3].
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Analytical Methodology and Protocol

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred technique for quantifying

Albendazole and its metabolites in biological samples. The following workflow outlines the general steps of

this method, with specific parameters detailed in the subsequent table.

Sample Preparation
(100 µL human plasma)

Add Internal Standards
(Albendazole-d3, Albendazole sulfoxide-d5)

Solid Phase Extraction
(Strata-X cartridges)

LC Separation
(Hypurity C18 column)

MS/MS Detection
(API-5500, positive ESI mode)

Data Analysis
(Quantitation via calibration curve)

Click to download full resolution via product page

LC-MS/MS analysis workflow for albendazole and metabolites.

Protocol Component Detailed Specifications
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| Sample Preparation | Volume: 100 µL human plasma [3]. Internal Standards: Albendazole-d3 and

Albendazole sulfoxide-d5 [3]. Extraction: Solid-phase extraction (SPE) using Strata-X cartridges (30 mg/1

mL) [3]. | | Liquid Chromatography | Column: Hypurity C18 (50 mm × 4.6 mm, 5 µm) [3]. Mobile

Phase: Acetonitrile - 2.0 mM Ammonium Acetate, pH 5.0 (80:20, v/v) [3]. Flow Rate: 0.5 mL/min

(isocratic elution) [3]. Injection Volume: 2 µL [3]. | | Mass Spectrometry | Ionization: Positive

Electrospray Ionization (ESI+) [3]. Ion Spray Voltage: 2500 V [3]. Source Temp: 450 °C [3]. Detection:

Multiple Reaction Monitoring (MRM) [3]. | | MS/MS Transitions | Albendazole (ABZ): 266.1 → 234.1 [3].

Albendazole sulfoxide (ABZSO): 282.1 → 240.0 [3]. Internal Standard (ABZ-d3): 269.1 → 234.1 [3]. |

Research Applications and Considerations

This deuterated standard is critical in pharmacokinetic and bioequivalence studies. It allows researchers to

accurately track and quantify the low plasma concentrations of Albendazole and its metabolites, which is

essential for understanding how the drug is absorbed and processed. This method has been successfully

applied in studies on healthy subjects who were given single 400 mg doses of Albendazole [3].

A key consideration is that Albendazole sulfone-d7 is for research use only and is not intended for

diagnostic or therapeutic use in patients [1]. It is also a controlled substance in many territories.

Researchers must validate the analytical method for their specific application, as factors like the biological

matrix and instrument configuration can affect performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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